Cas no 1058225-76-5 (2-(bromomethyl)-7-methoxy-1-benzofuran)

• Product Name: 2-(bromomethyl)-7-methoxy-1-benzofuran
• CAS No: 1058225-76-5
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD16653036
• CID: 1168325
• PubChem ID: 33678584
• Update Time: 2025-10-29

2-(bromomethyl)-7-methoxy-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-7-methoxy-1-benzofur
• 2-(bromomethyl)-7-methoxybenzofuran
• 2-(bromomethyl)-7-methoxy-1-benzofuran

• MDL： MFCD16653036
• Inchi： 1S/C10H9BrO2/c1-12-9-4-2-3-7-5-8(6-11)13-10(7)9/h2-5H,6H2,1H3
• InChI Key： HVEHRXXFJVCBAR-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1CBr

Additional information on 2-(bromomethyl)-7-methoxy-1-benzofuran

Comprehensive Overview of 2-(Bromomethyl)-7-methoxy-1-benzofuran (CAS No. 1058225-76-5): Properties, Applications, and Industry Insights

The chemical compound 2-(bromomethyl)-7-methoxy-1-benzofuran (CAS No. 1058225-76-5) is a specialized organic intermediate gaining attention in pharmaceutical and agrochemical research. With its unique benzofuran core and functional groups, this compound serves as a versatile building block for synthesizing complex molecules. Its molecular structure combines a bromomethyl moiety at the 2-position and a methoxy group at the 7-position, enabling diverse reactivity patterns.

In recent years, the demand for heterocyclic compounds like 2-(bromomethyl)-7-methoxy-1-benzofuran has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound's CAS number 1058225-76-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the bromomethyl group offers excellent leaving-group properties, facilitating nucleophilic substitution reactions. This characteristic makes CAS 1058225-76-5 valuable for constructing more complex architectures through cross-coupling reactions or cyclization processes. Meanwhile, the methoxy substituent provides electronic modulation of the benzofuran system, influencing both reactivity and biological activity.

Environmental and safety considerations are increasingly important in chemical research. While 2-(bromomethyl)-7-methoxy-1-benzofuran is not classified as hazardous under standard protocols, proper handling procedures should always be followed. The scientific community shows particular interest in green chemistry approaches for synthesizing such intermediates, aligning with global sustainability trends.

Analytical characterization of 1058225-76-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research applications. The compound's stability under various conditions is another frequently searched topic, especially for researchers planning multi-step syntheses.

The pharmaceutical industry's focus on small molecule therapeutics has increased the importance of benzofuran derivatives. As a scaffold, 2-(bromomethyl)-7-methoxy-1-benzofuran offers opportunities for structure-activity relationship studies. Recent publications suggest potential applications in developing central nervous system (CNS) targeted compounds, though further research is needed.

Supply chain dynamics for CAS 1058225-76-5 reflect broader trends in fine chemicals. Manufacturers are optimizing production scales to meet research demand while maintaining high purity standards. The compound's custom synthesis options are another area of interest for specialty chemical providers.

Looking forward, the scientific community anticipates expanded applications of 2-(bromomethyl)-7-methoxy-1-benzofuran in materials science. Its potential as a monomer for functional polymers or as a ligand in catalytic systems represents an emerging research frontier. These developments align with current interests in smart materials and sustainable catalysis.

For researchers working with 1058225-76-5, proper storage conditions are essential. The compound should be kept in anhydrous environments at controlled temperatures to maintain stability. These practical considerations are often discussed in technical forums and product documentation.

The intellectual property landscape surrounding benzofuran-based compounds continues to evolve. While 2-(bromomethyl)-7-methoxy-1-benzofuran itself is commercially available, derivative compounds may have patent considerations. This aspect is particularly relevant for pharmaceutical developers exploring new chemical entities.

In analytical method development, CAS 1058225-76-5 presents interesting challenges due to its chromophoric properties. Researchers frequently investigate optimal HPLC conditions for separation and quantification, especially when working with complex reaction mixtures. These methodological aspects are crucial for quality control in synthetic applications.

The global market for fine chemical intermediates like 2-(bromomethyl)-7-methoxy-1-benzofuran shows steady growth. Regional production capabilities and regulatory frameworks influence availability, making supply chain resilience an important consideration for research institutions and industrial users alike.

From a regulatory perspective, proper documentation for 1058225-76-5 includes safety data sheets and certificates of analysis. These materials address common queries about handling, storage, and quality specifications. The compound's status under various chemical inventories is another frequently searched topic among international researchers.

Emerging synthetic methodologies continue to expand the utility of benzofuran derivatives. Recent advances in flow chemistry and continuous processing may offer new pathways for producing 2-(bromomethyl)-7-methoxy-1-benzofuran and related compounds. These technological developments align with industry needs for efficient, scalable synthetic routes.

In conclusion, 2-(bromomethyl)-7-methoxy-1-benzofuran (CAS No. 1058225-76-5) represents an important building block in modern organic synthesis. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple scientific disciplines. As research progresses, this compound will likely maintain its position as a valuable tool for chemical innovation.